Cas no 892775-05-2 (3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one)
3-(4-Chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one is a fluorinated quinolinone derivative with a sulfonyl functional group, exhibiting potential applications in medicinal chemistry and materials science. The presence of a diethylamino group enhances its electron-donating properties, while the 4-chlorobenzenesulfonyl moiety contributes to its stability and reactivity in synthetic pathways. The fluorine substitution at the 6-position may improve bioavailability and binding affinity in biologically active compounds. This compound’s structural features make it a versatile intermediate for developing pharmaceuticals, particularly in antimicrobial or anticancer research. Its well-defined molecular architecture allows for precise modifications, facilitating targeted drug design and optimization.

892775-05-2 structure
Product name:3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- F3411-1194
- 3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
- 3-((4-chlorophenyl)sulfonyl)-7-(diethylamino)-6-fluoro-1-methylquinolin-4(1H)-one
- CCG-167201
- 892775-05-2
- AKOS001925415
- 3-(4-chlorophenyl)sulfonyl-7-(diethylamino)-6-fluoro-1-methylquinolin-4-one
- 3-[(4-Chlorophenyl)sulfonyl]-7-(diethylamino)-6-fluoro-1-methyl-4(1H)-quinolinone
-
- Inchi: 1S/C20H20ClFN2O3S/c1-4-24(5-2)18-11-17-15(10-16(18)22)20(25)19(12-23(17)3)28(26,27)14-8-6-13(21)7-9-14/h6-12H,4-5H2,1-3H3
- InChI Key: ZEBVHRZPERPTIB-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C1
Computed Properties
- Exact Mass: 422.0867195g/mol
- Monoisotopic Mass: 422.0867195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 66.1Ų
Experimental Properties
- Density: 1.366±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 607.3±55.0 °C(Predicted)
- pka: 1.66±0.20(Predicted)
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3411-1194-20μmol |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one |
892775-05-2 | 20μmol |
$79.0 | 2023-09-10 | ||
Life Chemicals | F3411-1194-10mg |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one |
892775-05-2 | 10mg |
$79.0 | 2023-09-10 | ||
Life Chemicals | F3411-1194-20mg |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one |
892775-05-2 | 20mg |
$99.0 | 2023-09-10 | ||
Life Chemicals | F3411-1194-5μmol |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one |
892775-05-2 | 5μmol |
$63.0 | 2023-09-10 | ||
Life Chemicals | F3411-1194-2mg |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one |
892775-05-2 | 2mg |
$59.0 | 2023-09-10 | ||
Life Chemicals | F3411-1194-4mg |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one |
892775-05-2 | 4mg |
$66.0 | 2023-09-10 | ||
Life Chemicals | F3411-1194-2μmol |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one |
892775-05-2 | 2μmol |
$57.0 | 2023-09-10 | ||
Life Chemicals | F3411-1194-10μmol |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one |
892775-05-2 | 10μmol |
$69.0 | 2023-09-10 | ||
Life Chemicals | F3411-1194-15mg |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one |
892775-05-2 | 15mg |
$89.0 | 2023-09-10 | ||
Life Chemicals | F3411-1194-5mg |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one |
892775-05-2 | 5mg |
$69.0 | 2023-09-10 |
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one Related Literature
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
-
D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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